5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[(3',6'-dihydroxy-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-yl)carbamothioylamino]ethoxy]ethyl]pentanamide

• Molecular Formula: C35H37N5O8S2
• Molecular Weight: 719.8 g/mol
• IUPAC Name: 5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[(3',6'-dihydroxy-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-yl)carbamothioylamino]ethoxy]ethyl]pentanamide
• InChI: InChI=1S/C35H37N5O8S2/c41-20-6-9-23-27(16-20)47-28-17-21(42)7-10-24(28)35(23)25-15-19(5-8-22(25)32(44)48-35)38-34(49)37-12-14-46-13-11-36-30(43)4-2-1-3-29-31-26(18-50-29)39-33(45)40-31/h5-10,15-17,26,29,31,41-42H,1-4,11-14,18H2,(H,36,43)(H2,37,38,49)(H2,39,40,45)/t26-,29-,31-/m1/s1
• InChI Key: RBNUPWIAAHKIHM-XOPMNVLASA-N
• Isomeric SMILES: C1[C@@H]2[C@H]([C@H](S1)CCCCC(=O)NCCOCCNC(=S)NC3=CC4=C(C=C3)C(=O)OC45C6=C(C=C(C=C6)O)OC7=C5C=CC(=C7)O)NC(=O)N2
• Canonical SMILES: C1C2C(C(S1)CCCCC(=O)NCCOCCNC(=S)NC3=CC4=C(C=C3)C(=O)OC45C6=C(C=C(C=C6)O)OC7=C5C=CC(=C7)O)NC(=O)N2

Description

The compound 5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[(3’,6’-dihydroxy-1-oxospiro[2-benzofuran-3,9’-xanthene]-5-yl)carbamothioylamino]ethoxy]ethyl]pentanamide is a complex organic molecule with potential applications in various scientific fields. This compound features a unique structure that includes a hexahydrothieno[3,4-d]imidazole ring and a spirobenzofuran-xanthene moiety, making it an interesting subject for research in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[(3’,6’-dihydroxy-1-oxospiro[2-benzofuran-3,9’-xanthene]-5-yl)carbamothioylamino]ethoxy]ethyl]pentanamide involves multiple steps, including the formation of the hexahydrothieno[3,4-d]imidazole ring and the spirobenzofuran-xanthene moiety. The reaction conditions typically require controlled temperatures, specific solvents, and catalysts to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure the compound meets the required specifications for research and application .

Chemical Reactions Analysis

Types of Reactions

5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[(3’,6’-dihydroxy-1-oxospiro[2-benzofuran-3,9’-xanthene]-5-yl)carbamothioylamino]ethoxy]ethyl]pentanamide: undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications .

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield hydroxylated derivatives, while reduction reactions can produce reduced forms of the compound. Substitution reactions can introduce various functional groups, enhancing the compound’s versatility .

Scientific Research Applications

5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[(3’,6’-dihydroxy-1-oxospiro[2-benzofuran-3,9’-xanthene]-5-yl)carbamothioylamino]ethoxy]ethyl]pentanamide: has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it serves as a probe for studying biochemical pathways and interactions. In medicine, it has potential therapeutic applications due to its unique structure and biological activity. Additionally, it finds use in various industrial processes, including the development of new materials and catalysts .

Mechanism of Action

The mechanism of action of 5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[(3’,6’-dihydroxy-1-oxospiro[2-benzofuran-3,9’-xanthene]-5-yl)carbamothioylamino]ethoxy]ethyl]pentanamide involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes and receptors, modulating their activity and leading to various biological effects. These interactions are crucial for its potential therapeutic applications and provide insights into its mode of action .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[(3’,6’-dihydroxy-1-oxospiro[2-benzofuran-3,9’-xanthene]-5-yl)carbamothioylamino]ethoxy]ethyl]pentanamide include other hexahydrothieno[3,4-d]imidazole derivatives and spirobenzofuran-xanthene compounds. These compounds share structural similarities but may differ in their specific functional groups and biological activities .

Uniqueness

The uniqueness of 5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[(3’,6’-dihydroxy-1-oxospiro[2-benzofuran-3,9’-xanthene]-5-yl)carbamothioylamino]ethoxy]ethyl]pentanamide lies in its combination of the hexahydrothieno[3,4-d]imidazole ring and the spirobenzofuran-xanthene moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research and application purposes .